Cas no 196877-76-6 (5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole)

5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole is a versatile heterocyclic compound featuring a reactive bromomethyl group and a 4-methoxyphenyl substituent on the isoxazole core. This structure makes it a valuable intermediate in organic synthesis, particularly for functionalization via nucleophilic substitution or cross-coupling reactions. The bromomethyl group offers a handle for further derivatization, enabling the introduction of diverse functionalities, while the methoxyphenyl moiety contributes to electronic modulation. Its well-defined reactivity profile and stability under standard conditions facilitate its use in pharmaceutical and agrochemical research. The compound is typically handled under inert conditions to preserve its reactivity, and its purity is critical for reproducible results in synthetic applications.

5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole structure

196877-76-6 structure

Product Name:5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole

CAS No:196877-76-6

MF:C₁₁H₁₀BrNO₂

MW:268.106602191925

MDL:MFCD06738487

CID:230722

PubChem ID:9207786

Update Time:2025-05-28

5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

- IPO 12566
- 5-(bromomethyl)-3-(4-methoxyphenyl)-1,2-oxazole
- 5-(bromomethyl)-3-(4-methoxyphenyl)isoxazole
- 3-(4-Methoxyphenyl)-5-bromomethylisoxazole
- 5-bromomethyl-3-(4-methoxyphenyl)isoxazole
- AC1PNDBS
- AC1Q4ATV
- CTK4E2051
- SureCN1566524
- DTXSID10429384
- AKOS000119232
- 5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole, AldrichCPR
- A813877
- FT-0726594
- EN300-24227
- J-516301
- CS-0215381
- Z169917676
- AB27218
- SCHEMBL1566524
- 196877-76-6
- MFCD06738487
- DB-065920
- G27673
- 5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole
- MDL： MFCD06738487
- Inchi： 1S/C11H10BrNO2/c1-14-9-4-2-8(3-5-9)11-6-10(7-12)15-13-11/h2-6H,7H2,1H3
- InChI Key： QDQMLRXNRCWYLG-UHFFFAOYSA-N
- SMILES： BrCC1=CC(C2C=CC(=CC=2)OC)=NO1

Computed Properties

Exact Mass: 266.98900
Monoisotopic Mass: 266.989
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.3A^2
XLogP3: 2.6

Experimental Properties

PSA: 35.26000
LogP: 3.24510

5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole Security Information

Hazard Category Code： 22
Hazardous Material Identification：

5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B994230-25mg	5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole	196877-76-6		25mg	$ 50.00	2022-06-06
TRC	B994230-50mg	5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole	196877-76-6		50mg	$ 95.00	2022-06-06
TRC	B994230-250mg	5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole	196877-76-6		250mg	$ 320.00	2022-06-06
Ambeed	A860285-100mg	5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole	196877-76-6	97%	100mg	$101.0	2024-07-28
Ambeed	A860285-250mg	5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole	196877-76-6	97%	250mg	$169.0	2024-07-28
A2B Chem LLC	AD61504-2.5g	5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole	196877-76-6	95%	2.5g	$650.00	2024-04-20
A2B Chem LLC	AD61504-5g	5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole	196877-76-6	95%	5g	$944.00	2024-04-20
A2B Chem LLC	AD61504-10g	5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole	196877-76-6	95%	10g	$1384.00	2024-04-20
A2B Chem LLC	AD61504-50mg	5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole	196877-76-6	95%	50mg	$108.00	2024-04-20
A2B Chem LLC	AD61504-100mg	5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole	196877-76-6	95%	100mg	$145.00	2024-04-20

5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole Suppliers

Amadis Chemical Company Limited

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(CAS:196877-76-6)5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole

Order Number:A813877

Stock Status:in Stock

Quantity:250mg

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:07

Price ($):152.0

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